Cas no 921549-48-6 (N-(4-{(1,3-benzothiazol-2-yl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide)

• Product Name: N-(4-{(1,3-benzothiazol-2-yl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide
• CAS No: 921549-48-6
• MF: C₁₆H₁₄N₄O₂S₂
• MW: 358.437960147858
• CID: 5939313
• PubChem ID: 25548985
• Update Time: 2025-07-16

N-(4-{(1,3-benzothiazol-2-yl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(1,3-benzothiazol-2-yl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide
• 4-Thiazoleacetamide, N-2-benzothiazolyl-2-[(cyclopropylcarbonyl)amino]-
• N-(4-(2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thiazol-2-yl)cyclopropanecarboxamide
• SCHEMBL23131561
• N-(4-{[(1,3-benzothiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide
• AKOS004952159
• F2202-1534
• Z317418378
• 921549-48-6
• N-[4-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]-1,3-thiazol-2-yl]cyclopropanecarboxamide

• Inchi： 1S/C16H14N4O2S2/c21-13(19-16-18-11-3-1-2-4-12(11)24-16)7-10-8-23-15(17-10)20-14(22)9-5-6-9/h1-4,8-9H,5-7H2,(H,17,20,22)(H,18,19,21)
• InChI Key： DVBJRJUVIZDBNB-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=NC3=CC=CC=C3S2)=O)N=C1NC(C1CC1)=O

Computed Properties

• Exact Mass: 358.05581805g/mol
• Monoisotopic Mass: 358.05581805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Density: 1.592±0.06 g/cm3(Predicted)
• pka: 8.39±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-{(1,3-benzothiazol-2-yl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide

Comprehensive Overview of N-(4-{(1,3-benzothiazol-2-yl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide (CAS No. 921549-48-6)

The compound N-(4-{(1,3-benzothiazol-2-yl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide, identified by its CAS No. 921549-48-6, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring both benzothiazole and thiazole moieties, positions it as a promising candidate for drug discovery, particularly in targeting enzyme inhibition and protein-protein interactions. Researchers are increasingly exploring its potential applications in oncology, neurodegenerative diseases, and anti-inflammatory therapies, aligning with current trends in precision medicine and personalized healthcare.

One of the most searched questions in the scientific community revolves around the synthetic pathway and mechanism of action of N-(4-{(1,3-benzothiazol-2-yl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide. The compound is typically synthesized via multi-step organic reactions, including amide coupling and cyclization techniques, which are critical for achieving high purity and yield. Its cyclopropane carboxamide group is particularly noteworthy, as it enhances metabolic stability and bioavailability—a key consideration in modern drug design. This aligns with the growing demand for small-molecule therapeutics with improved pharmacokinetic profiles.

In the context of AI-driven drug discovery, CAS No. 921549-48-6 has emerged as a subject of interest due to its structural complexity and potential binding affinities. Computational models, such as molecular docking and machine learning algorithms, are being employed to predict its interactions with biological targets like kinases and G-protein-coupled receptors (GPCRs). These advancements resonate with the broader industry shift toward in silico screening, which accelerates the identification of lead compounds while reducing laboratory costs.

Another hot topic tied to this compound is its role in green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalysts and solvent systems to optimize its production, addressing environmental concerns without compromising efficiency. This reflects the global push for green pharmaceuticals, a frequently searched term among environmentally conscious stakeholders. Additionally, the compound’s benzothiazole-thiazole hybrid scaffold has sparked discussions about its potential in combating antibiotic resistance, a pressing public health challenge.

From a commercial perspective, N-(4-{(1,3-benzothiazol-2-yl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide is often referenced in patents related to innovative therapeutic agents. Its intellectual property landscape is dynamic, with filings highlighting its utility in treating chronic inflammatory conditions and rare genetic disorders. This aligns with investor interest in high-value niche markets, a trending search query in biotech analytics. Furthermore, the compound’s structure-activity relationship (SAR) data is frequently cited in academic literature, underscoring its relevance in medicinal chemistry education.

In summary, CAS No. 921549-48-6 represents a compelling case study at the intersection of cutting-edge science and industry demand. Its multifaceted applications—from drug development to computational biology—make it a standout subject for researchers, educators, and innovators alike. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in discussions about next-generation therapeutics and sustainable innovation.